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Compound of Interest

Compound Name: GSK3179106

Cat. No.: B8067863

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling GSK3179106. The following
procedural guidance is designed to ensure safe handling, storage, and disposal of this potent
and selective RET kinase inhibitor.

Personal Protective Equipment (PPE)

According to the Safety Data Sheets (SDS), while GSK3179106 is not classified as a
hazardous substance or mixture, standard laboratory safety precautions are essential.[1] The
following table summarizes the recommended personal protective equipment to be used when
handling this compound.

Protective Equipment Specification Rationale

) i N To prevent eye contact with the
Eye Protection Tightly fitting safety goggles )
powder or solutions.[2]

Hand Protection Chemical impermeable gloves To avoid skin contact.[2]

Use in a well-ventilated area o )
) ) ) ) To avoid inhalation of dust or
Respiratory Protection with appropriate exhaust
o aerosols.[1][2]
ventilation.

) Laboratory coat or other ) -
Body Protection ) ] ] To prevent skin contamination.
suitable protective clothing
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Handling and Storage

Handling:

Handle GSK3179106 in a well-ventilated place.

Avoid the formation of dust and aerosols.

Take precautions to prevent fire from electrostatic discharge.

Use non-sparking tools.

Ensure an accessible safety shower and eyewash station are available.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from direct sunlight and sources of ignition.

Recommended storage for the powder is -20°C for up to 3 years or 4°C for up to 2 years.

For solutions in solvent, store at -80°C for up to 2 years or -20°C for up to 1 year.

Accidental Release and First Aid Measures

Accidental Release: In case of a spill, follow these procedures:

Evacuate personnel to a safe area.

o Ensure adequate ventilation.

» Remove all sources of ignition.

o Wear appropriate personal protective equipment, including gloves, safety goggles, and a lab
coat.

o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.
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e Prevent the chemical from entering drains.

First Aid:

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact . . C
clothing. Seek medical attention if irritation

develops.

Move the exposed person to fresh air. If
Inhalation breathing is difficult, provide respiratory support.

Seek medical attention.

Wash out the mouth with water. Do not induce

_ vomiting. Never give anything by mouth to an
Ingestion , . . .

unconscious person. Seek immediate medical

attention.

Disposal Plan

Dispose of unused GSK3179106 and any contaminated materials in accordance with local,
state, and federal regulations. Adhered or collected material from a spill should be promptly
disposed of in appropriate, labeled containers.

Mechanism of Action: RET Kinase Inhibition

GSK3179106 is a potent and selective inhibitor of the RET (rearranged during transfection)
receptor tyrosine kinase. The RET signaling pathway is crucial for the development and
function of the enteric nervous system. By inhibiting RET kinase, GSK3179106 can modulate
neuronal signaling.
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Caption: Inhibition of the RET signaling pathway by GSK3179106.

Experimental Workflow: Handling and Preparation
of GSK3179106

The following diagram outlines a standard workflow for the safe handling and preparation of
GSK3179106 for in vitro or in vivo experiments.
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Preparation
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Grepare final dilution for experimena
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Perform in vitro / in vivo experiment

Cleanup and Disposal

Decontaminate work surfaces and equipment

Dispose of waste in designated chemical waste containers

Remove and dispose of PPE correctly
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Caption: A typical workflow for handling GSK3179106.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
GSK3179106]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8067863#personal-protective-equipment-for-
handling-gsk3179106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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